
EGF816 (Nazartinib) Mesylate: Laboratory
Disposal & Containment Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: EGF816 mesylate

CAS No.: 1508250-72-3

Cat. No.: B1139171

Get Quote

Executive Directive: Immediate Action Plan
Do NOT dispose of EGF816 mesylate down the drain or in general municipal trash.

EGF816 (Nazartinib) is a covalent, irreversible inhibitor of EGFR.[1] Its chemical design—

specifically engineered to form permanent bonds with cysteine residues (C797S)—grants it

exceptional biological stability. This stability renders standard chemical deactivation methods

(such as 10% bleach) unreliable for total destruction.

The only validated disposal method for bulk EGF816 is high-temperature incineration via a

licensed hazardous waste contractor.

Hazard Characterization & Technical Data
Effective disposal begins with accurate identification. EGF816 is a potent antineoplastic agent.

Treat all waste streams as Cytotoxic/Genotoxic.
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Parameter Technical Detail

Compound Name Nazartinib (EGF816) Mesylate

CAS Number 1508250-71-2 (Parent free base)

Drug Class
3rd Generation EGFR Tyrosine Kinase Inhibitor

(Irreversible)

Hazard Classification Antineoplastic / Cytotoxic

GHS Signal Word
WARNING / DANGER (Suspected Reproductive

Toxin)

Primary Hazards

H302 (Harmful if swallowed), H361 (Suspected

of damaging fertility/unborn child), H373 (Organ

damage/prolonged exposure).[2][3]

Ecological Risk
High. Do not allow release into aquatic

environments.

Waste Segregation Logic
The following workflow dictates how to segregate waste at the bench. This system prevents

cross-contamination and ensures regulatory compliance (RCRA/EPA).

Diagram 1: Waste Segregation Workflow Caption: Decision tree for segregating EGF816 waste

streams into correct destruction channels.
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Detailed Disposal Protocols
A. Solid Waste (Powder, Contaminated PPE)

Trace Waste (Yellow Bin): Items with less than 3% residual drug by weight (e.g., empty vials,

gloves, weigh boats).

Action: Place in a yellow trace chemotherapy waste bag/bin.[4]

Why: These are incinerated but often tracked differently than bulk hazardous waste for

cost efficiency.

Bulk Waste (Black Bin/RCRA): Unused powder, spilled material, or vials with visible residue.

Action: Place in a black RCRA hazardous waste container labeled

"Cytotoxic/Antineoplastic Waste."

Labeling: Must list "Nazartinib Mesylate" and "Toxic."

B. Liquid Waste (Stock Solutions, Mother Liquors)
Never pour liquid EGF816 waste down the sink.
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Collection: Collect all solvent-based stock solutions (DMSO, Ethanol) in a dedicated

hazardous waste carboy.

Labeling: Label as "Flammable" (if organic solvent used) and "Toxic/Cytotoxic."

Cell Culture Media: Media containing nanomolar concentrations of EGF816 should be

treated as trace cytotoxic waste. Aspirate into a collection flask containing a stabilizing agent

(if required by local EHS), then transfer to the cytotoxic liquid waste stream.

C. Sharps[4][5][6]
Needles and syringes used with EGF816 must be disposed of in Chemotherapy-rated

Sharps Containers (often yellow or red with specific labeling).

Do not recap needles.[5] The risk of needlestick injury with a potent cytotoxic agent

outweighs the benefit of recapping.

Spill Response Protocol
Accidental release of EGF816 mesylate powder poses an inhalation risk. Immediate

containment is required.

Diagram 2: Cytotoxic Spill Response Logic Caption: Step-by-step protocol for managing an

EGF816 spill event.
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Scientific Note

Spill Detected

1. Evacuate & Secure
(Alert nearby personnel)

2. Don PPE
(Double Nitrile Gloves, N95/P100, Gown)

3. Containment
(Cover with absorbent pads/damp cloth)

4. Decontamination
(Clean with soap/water -> 70% EtOH)

5. Disposal
(All cleanup materials to Black Bin)

Avoid Bleach Oxidation:
Bleach may not break the

core pharmacophore.

Click to download full resolution via product page

Scientific Integrity: The "Why" Behind the Protocol
The Myth of Bleach Deactivation
Many laboratories default to 10% sodium hypochlorite (bleach) for deactivation. For EGF816,

this is insufficient.

Mechanism: EGF816 is a covalent inhibitor designed to form a stable thioether bond with

Cysteine 797. This structural stability means that while bleach might oxidize parts of the
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molecule, it does not guarantee the destruction of the active pharmacophore [1].

Consequence: Incomplete degradation can lead to the release of active metabolites into the

water table, where they remain potent against aquatic organisms sharing EGFR homology.

Incineration: The Only Self-Validating System
High-temperature incineration (>1000°C) is the only method that ensures the complete

mineralization of the compound into CO2, H2O, and NOx/SOx gases. This removes the

variable of chemical resistance from the safety equation.

Regulatory Compliance (US/Global)
EPA (USA): EGF816 waste falls under RCRA (Resource Conservation and Recovery Act)

guidelines. While not explicitly "P-listed" by name (as it is a newer entity), it must be

managed as Hazardous Waste Pharmaceuticals under 40 CFR Part 266 Subpart P due to its

toxicity profile [2].

OSHA: Follows guidelines for Hazardous Drugs (Section 505). Personnel must have access

to SDS and be trained in spill cleanup [3].

NIOSH: Although not on the 2016 list (due to recency), it meets the criteria for a Group 1

Antineoplastic drug [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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